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Compound of Interest

Compound Name: JXL069

Cat. No.: B15574009 Get Quote

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of the dosage and administration of

JXL069 for in vivo research, specifically focusing on its application in murine models of hair

growth. The protocols are based on published preclinical studies and are intended to guide

researchers in designing and executing their experiments.

Introduction
JXL069 is a potent and selective inhibitor of the Mitochondrial Pyruvate Carrier (MPC).[1][2] It

is an analogue of the well-characterized MPC inhibitor UK-5099.[3][4] JXL069 has been

investigated as a potential therapeutic agent for androgenetic alopecia, with preclinical studies

demonstrating its efficacy in promoting hair growth in mice.[3][4][5] The primary mechanism of

action involves the inhibition of pyruvate transport into the mitochondria, leading to increased

lactate production and the subsequent activation of hair follicle stem cells (HFSCs).[3][4]

Quantitative Data Summary
The following table summarizes the key quantitative parameters for in vivo studies using

JXL069 and its parent compound, UK-5099.
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Parameter JXL069 UK-5099 Vehicle Control

Animal Model C57BL/6J Mice[4] C57BL/6J Mice[4] C57BL/6J Mice[4]

Age of Animals
Postnatal day 50

(Telogen phase)[4]

Postnatal day 50

(Telogen phase)[4]

Postnatal day 50

(Telogen phase)[4]

Route of

Administration
Topical[3][4] Topical[4] Topical[4]

Dosage/Concentration 20 µM (in lotion)[4] 20 µM (in lotion)[4] Lotion only[4]

Frequency Every other day[4] Every other day[4] Every other day[4]

Duration 2 weeks[4] 2 weeks[4] 2 weeks[4]

Observed Effect
Promoted obvious hair

growth[3][4]

Robust acceleration of

the hair cycle[4]

No pigmentation or

hair growth[4]

Experimental Protocols
Animal Model
The recommended animal model for studying the in vivo effects of JXL069 on hair growth is

the C57BL/6J mouse.[4] These mice have a well-characterized hair cycle, and their black coat

color allows for easy visualization of hair regrowth. To synchronize the hair follicles in the

resting (telogen) phase, mice should be shaved at postnatal day 50.[4]

JXL069 Formulation
JXL069 is a small molecule that can be formulated for topical administration. While the exact

composition of the "lotion" used in published studies is not detailed, a common vehicle for

topical application in murine hair growth studies consists of a mixture of ethanol, propylene

glycol, and water.

Example Vehicle Formulation:

Ethanol (30%)

Propylene Glycol (50%)
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Distilled Water (20%)

Preparation of 20 µM JXL069 Topical Solution:

Calculate the required amount of JXL069 based on the desired volume of the final solution.

The molar mass of JXL069 is 439.317 g/mol .[2]

Dissolve the calculated amount of JXL069 in the ethanol component of the vehicle.

Add the propylene glycol and distilled water to the ethanol-JXL069 mixture.

Vortex the solution until JXL069 is completely dissolved and the solution is homogenous.

Store the formulation at 4°C, protected from light.

Administration Protocol
Acclimatize the C57BL/6J mice for at least one week before the start of the experiment.

At postnatal day 50, anesthetize the mice and carefully shave a defined area on their dorsal

skin to synchronize the hair follicles in the telogen phase.

Divide the mice into experimental groups (e.g., Vehicle Control, JXL069-treated).

Beginning the day after shaving, topically apply a consistent volume (e.g., 100-200 µL) of the

JXL069 formulation or the vehicle control to the shaved area.

Repeat the topical application every other day for a total of two weeks.[4]

Monitor the mice daily for any signs of skin irritation or adverse effects.

Document hair growth through photography at regular intervals (e.g., every 2-3 days). The

first signs of hair growth (pigmentation) can be expected around day 8 of treatment, with a

full coat of hair appearing by day 14.[4]
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Signaling Pathway of JXL069 in Hair Follicle Stem Cell
Activation
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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